A facile annealing strategy for achieving in situ controllable Cu2O nanoparticle decorated copper foil as a current collector for stable lithium metal anodes†
Journal of Materials Chemistry A Pub Date: 2018-09-11 DOI: 10.1039/C8TA07612J
Abstract
Lithiophilic Cu2O nanoparticle decorated copper foil synthesized by a facile air annealing approach was employed as a lithium plating substrate. The Cu2O layers can stabilize lithium nucleation and alleviate the growth of lithium dendrites, thus enhancing lithium plating and stripping performance. This simple strategy is easily scalable to achieve low-cost lithium metal anodes for commercial applications.
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